molecular formula C11H13NO2 B8395179 1,2,3,4-Tetrahydroquinolin-5-yl acetate

1,2,3,4-Tetrahydroquinolin-5-yl acetate

Cat. No.: B8395179
M. Wt: 191.23 g/mol
InChI Key: OBUNRANDXAGARZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2,3,4-Tetrahydroquinolin-5-yl acetate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

1,2,3,4-tetrahydroquinolin-5-yl acetate

InChI

InChI=1S/C11H13NO2/c1-8(13)14-11-6-2-5-10-9(11)4-3-7-12-10/h2,5-6,12H,3-4,7H2,1H3

InChI Key

OBUNRANDXAGARZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=CC2=C1CCCN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In accordance with J. Org. Chem. 1978, 43 (10), 1975-1980, PtO2 (120 mg, 1.06 mmol) and concentrated HCl (20 μL) were added to a solution of quinolin-5-yl acetate (1.0 g, 5.34 mmol) in EtOH (30 mL) and the mixture was purged with N2 followed by H2. The mixture was then stirred at room temperature for 48 hours, at which point the starting material had been consumed as determined by LC-MS. The reaction mixture was then filtered through celite, and washed with MeOH, chloroform, and a small amount of TEA. The filtrate was concentrated under reduced pressure, and the resulting residue was purified on a silica gel column (10% to 80% EtOAc/hexanes) to afford the title product. LRMS (M+1)=192.3
[Compound]
Name
( 10 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 μL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
120 mg
Type
catalyst
Reaction Step One

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